Cas no 2137979-30-5 (Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]-)

• Product Name: Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]-
• CAS No: 2137979-30-5
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5279297
• Update Time: 2025-11-01

Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]-

• Inchi： 1S/C13H16O/c1-2-4-11-5-7-12(8-6-11)13(14)9-3-10-13/h2,5-8,14H,1,3-4,9-10H2
• InChI Key： RAHYPMZQVRIVON-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CC=C)C=C2)(O)CCC1

Additional information on Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]-

Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- (CAS No. 2137979-30-5): A Comprehensive Overview

Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]-, identified by its CAS number 2137979-30-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by a cyclobutane ring substituted with a phenyl group at the 1-position and an allyl group at the 4-position of the phenyl ring, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and material science.

The structural motif of Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- combines the rigidity of the cyclobutane ring with the versatility of the aromatic phenyl ring and the reactivity of the allyl group. This combination suggests potential applications in the development of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders, where structural constraints can influence bioavailability and metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds that incorporate cycloalkane moieties due to their ability to modulate pharmacokinetic profiles and enhance binding affinity. The presence of the cyclobutane ring in Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- may contribute to its potential as a scaffold for designing molecules with improved pharmacological properties. Specifically, the cycloalkane moiety can influence both lipophilicity and metabolic stability, which are critical factors in drug development.

Moreover, the phenyl ring with an allyl substituent provides multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored biological activities. This flexibility makes Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- a promising starting point for exploring new chemical entities (NCEs) that could address unmet medical needs.

Recent studies have highlighted the importance of molecular rotamers and conformational flexibility in drug design. The cyclobutane ring in Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- introduces rigidity into the molecular structure, which can be advantageous for achieving high binding affinity to biological targets. However, this rigidity also necessitates careful consideration during drug design to ensure optimal pharmacokinetic properties.

The allyl group attached to the phenyl ring in Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- offers opportunities for further functionalization through various chemical reactions such as cross-coupling reactions, oxidation, or reduction. These transformations can lead to a diverse array of derivatives with distinct biological activities. For instance, introducing electron-withdrawing or electron-donating groups at different positions of the phenyl ring can modulate electronic properties and influence interactions with biological targets.

In addition to its structural features, Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- may exhibit interesting physicochemical properties due to its combination of lipophilic and polar functional groups. The cycloalkane ring contributes to lipophilicity, while the hydroxymethyl group and the phenolic moiety introduce polar interactions. This balance between lipophilicity and polarity can be crucial for optimizing membrane permeability and aqueous solubility in drug candidates.

The synthesis of Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring can be achieved through various methods such as carbonylation reactions or cyclization strategies. Once the cyclobutane core is established, functionalization at different positions can be performed using standard organic transformations. The introduction of the allyl group at the 4-position of the phenyl ring requires careful selection of reagents and conditions to ensure high yield and selectivity.

Recent advances in synthetic methodologies have enabled more efficient and sustainable approaches to constructing complex molecular architectures. Techniques such as transition-metal-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis. These methods allow for the rapid assembly of intricate structures like that of Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]-, facilitating rapid exploration of chemical space.

The biological activity of Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- remains an area ripe for investigation. Preliminary studies suggest that compounds with similar structural motifs may exhibit potential effects on neurotransmitter systems relevant to CNS disorders. Further research is needed to elucidate its pharmacological profile and explore its therapeutic potential.

In conclusion, Cyclobutanol, 1-[4-(2-propen-1-yl)phenyl]- (CAS No. 2137979-30-5) is a compound with compelling structural features that make it a valuable candidate for drug discovery efforts. Its unique combination of a cyclobutane ring, a phenyl group substituted with an allyl group, and a hydroxymethyl group positions it as a versatile scaffold for designing novel therapeutic agents. Continued exploration of its synthetic accessibility and biological activity will likely yield important insights into its potential applications in medicine.